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Compound of Interest

1-methyl-3-(trifluoromethyl)-1H-
Compound Name:
pyrazole-4-carboxylic acid

Cat. No.: B041765

An In-Depth Technical Guide to the Chemical Properties of 1-Methyl-3-(trifluoromethyl)-1H-
pyrazole-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a pivotal heterocyclic
compound with the chemical formula CeHsF3N20:2.[1][2] It serves as a crucial intermediate in
the synthesis of a variety of agrochemicals and pharmaceuticals.[1][3] Notably, it is a key
building block for certain succinate dehydrogenase inhibitor (SDHI) fungicides and other
biologically active molecules, such as antifungal agents.[1][4] The presence of the
trifluoromethyl group often enhances the biological activity and stability of the final products.[3]
This guide provides a comprehensive overview of its chemical properties, synthesis protocols,
and safety information, presenting a valuable resource for professionals in chemical research
and development.

Chemical and Physical Properties

The fundamental chemical and physical properties of 1-methyl-3-(trifluoromethyl)-1H-
pyrazole-4-carboxylic acid are summarized below. These properties are essential for its
handling, characterization, and application in synthetic chemistry.
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Property Value Source
Molecular Formula CeHsF3N20:2 [1112]
Molecular Weight 194.11 g/mol [1][2]
CAS Number 113100-53-1 [1][2]
Appearance White to Off-White Solid [1][5]
Melting Point 195-196 °C to 203 °C [1]
Boiling Point 285.6 £ 40.0 °C (Predicted) [1]
Density 1.56 + 0.1 g/cm3 (Predicted) [1]
pKa 2.93 + 0.36 (Predicted) [1][6]
Solubility Slightly soluble in DMSO and (1176}
Methanol
InChiKey FZNKJQNEJGXCJIH- o
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Synthesis and Characterization

The synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a critical
process for its application as an intermediate. Several synthetic routes have been established,
with a common method involving the hydrolysis of its corresponding ethyl ester.

Experimental Protocol: Synthesis via Hydrolysis

A general and widely cited procedure for the synthesis involves the hydrolysis of ethyl 1-methyl-
3-(trifluoromethyl)-1H-pyrazole-4-carboxylate.[1]

Materials:
o Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
o Potassium Hydroxide (KOH)

e Dilute Hydrochloric Acid (HCI)
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» Appropriate solvent (e.g., a mixture of methanol and water)[7]
Procedure:

o To areaction vial, add ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate and
potassium hydroxide in a suitable solvent.[1]

« Stir the reaction mixture at room temperature overnight to allow for complete hydrolysis of
the ester.[1]

o Upon completion of the reaction (monitored by an appropriate technique such as TLC or LC-
MS), acidify the solution to a pH of 1 using dilute hydrochloric acid.[1]

o The acidification will cause the precipitation of a white solid product, which is the desired 1-
methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid.[1]

o Collect the solid product by filtration.
o Wash the collected solid with a suitable solvent to remove any remaining impurities.[1]

e Dry the final product. A yield of 59% has been reported for this method.[1]

Characterization

The structure of the synthesized product is typically confirmed using spectroscopic methods.
Proton Nuclear Magnetic Resonance (*H NMR) is a key technique for verification.

e 'HNMR (500 MHz, DMSO-de): The expected chemical shifts are approximately & 12.80
(singlet, 1H, COOH), 8.44 (singlet, 1H, CH on the pyrazole ring), and 3.93 (singlet, 3H, CH3).

[1]

General Synthesis Workflow

Click to download full resolution via product page
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Caption: General workflow for the synthesis of the title compound via hydrolysis.

Applications in Research and Development

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a valuable building block in
the synthesis of various active compounds, particularly in the agrochemical and pharmaceutical
industries.

¢ Fungicide Synthesis: It is a key intermediate for a class of fungicides known as succinate
dehydrogenase inhibitors (SDHIs). Amides derived from this acid, such as Fluxapyroxad and
Benzovindiflupyr, are commercialized as potent fungicides.[4]

» Antifungal Agents: The compound is used to synthesize 4-carboxamide derivatives that
exhibit antifungal properties.[1]

e Enzyme Inhibitors: It is utilized in the synthesis of diaryl ether inhibitors designed to target
the enoyl-acyl carrier protein reductase of Toxoplasma gondii, a protozoan parasite.[1]

Safety and Handling

Based on available Safety Data Sheets (SDS), 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-
carboxylic acid presents several hazards that require appropriate safety precautions.

» Hazard Classification:

o Causes skin irritation (H315).[8]

o Causes serious eye irritation (H319).[8]

o May cause respiratory irritation (H335).[8]
 Recommended Precautions:

o Engineering Controls: Use in a well-ventilated area, such as a fume hood. Ensure
eyewash stations and safety showers are readily accessible.[8][9]

o Personal Protective Equipment (PPE):
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» Eye/Face Protection: Wear chemical safety goggles (compliant with EN 166).[3]
» Hand Protection: Wear protective, chemical-resistant gloves.[8]
» Skin and Body Protection: Wear long-sleeved clothing.[8]

» Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, use
a NIOSH/MSHA or European Standard EN 136 approved respirator.[8]

o Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands
thoroughly after handling.[9][10]

o Storage: Keep in a dark, cool, and dry place under an inert atmosphere.[1][6] Keep
containers tightly closed.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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